Cas no 14174-08-4 (2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine)

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine structure

14174-08-4 structure

Product Name:2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine

CAS No:14174-08-4

Molecular Formula:C₁₂H₁₆O₄

Molecular Weight:224.2530

MDL:MFCD00059934

CID:161759

PubChem ID:87564185

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Properties

Names and Identifiers

- 1,4,7,10-Benzotetraoxacyclododecin,2,3,5,6,8,9-hexahydro-
- Benzo-12-crown 4-Ether
- benzo-12-crown-4
- 2,3-Benzo-1,4,7,10-tetraoxadodec-2-ene
- 2,5,8,11-tetraoxabicyclo[10.4.0]hexadeca-1(16),12,14-triene
- 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecin
- Benzo-12-crown-4 ether
- 4,7,10-Benzotetraoxacyclododecin,2,3,5,6,8,9-hexahydro-1
- 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine
- 6,7,9,10,12,13-HEXAHYDROBENZO[1,4,7,10]TETRAOXOCYCLODODECIN
- BENZO-12-CROWN-4 98+%
- Benzo-12-crown-4, 99+%
- 1,4,7,10-Benzotetraoxacyclododecin, 2,3,5,6,8,9-hexahydro-
- Oprea1_703321
- MLS000770200
- OAJNZFCPJVBYHB-UHFFFAOYSA-
- OAJNZFCPJVBYHB-UHFFFAOYSA-N
- H
- BENZO-12-CROWN-4
- BENZO-12-CROWN 4-ETHER
- Z57035383
- Benzo-12-crown-4-ether
- SY050933
- SMR000373082
- MFCD00059934
- A919407
- CHEMBL1368369
- H-DL-PRO-OMEHCL
- InChI=1/C12H16O4/c1-2-4-12-11(3-1)15-9-7-13-5-6-14-8-10-16-12/h1-4H,5-10H2
- 2,3-Benzo-1,4,7,10-tetraoxacyclododecane
- 2,3,5,6,8,9-Hexahydrobenzo[b][1,4,7,10]tetraoxacyclododecine
- FT-0622696
- B1249
- DTXSID70342944
- AS-70564
- 14174-08-4
- SCHEMBL76331
- CS-M2686
- HMS2762G13
- AKOS001083195
- 2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine #
- STK802302
- BBL011085
- Benzo-12-crown-4
- Benzo-12-crown 4-ether
- 2,3-BENZO-1,4,7,10-TETRAOXADODEC-2-ENE
- +Expand
- MDL： MFCD00059934
- InChIKey： OAJNZFCPJVBYHB-UHFFFAOYSA-N
- Inchi： 1S/C12H16O4/c1-2-4-12-11(3-1)15-9-7-13-5-6-14-8-10-16-12/h1-4H,5-10H2
- SMILES： O1C([H])([H])C([H])([H])OC2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

Exact Mass: 224.10500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 224.105
Heavy Atom Count: 16
Complexity: 166
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 36.9

Experimental Properties

LogP: 1.49100
PSA: 36.92000
Refractive Index: 1.5130 (estimate)
Boiling Point: 342 ºC
Melting Point: 45.0 to 49.0 deg-C
Flash Point: 136 ºC
Color/Form: White crystals.
Solubility: Soluble in benzene, acetone, chloroform and hot methanol.
Density: 1.084

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S22-24/25
Safety Instruction： S22; S24/25; S36; S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi Xn
Hazard Statement： H303-H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
Prompt：warning
Storage Condition：Store at 4 ° C, better storage at -4 ° C
Risk Phrases： 36/37/38-20/21/22
Signal Word：warning
FLUKA BRAND F CODES：10

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001HFI-100mg	1,4,7,10-Benzotetraoxacyclododecin, 2,3,5,6,8,9-hexahydro-	14174-08-4	98%	100mg		2024-06-20
A2B Chem LLC	AA68446-100mg	Benzo-12-crown 4-ether	14174-08-4	98%	100mg	$9.00	2024-04-20
Aaron	AR001HNU-100mg	1,4,7,10-Benzotetraoxacyclododecin, 2,3,5,6,8,9-hexahydro-	14174-08-4	98%	100mg	$8.00
abcr	AB137152-1 g	Benzo-12-crown 4-ether, 98%; .	14174-08-4	98%	1 g	€118.50	2023-07-20
Ambeed	A390373-100mg	Benzo-12-crown-4	14174-08-4	98%	100mg	$12.0	2024-06-02
Apollo Scientific	OR10920-250mg	2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine	14174-08-4	98%	250mg	£49.00	2023-09-02
Chemenu	CM156839-10g	2,3,5,6,8,9-hexahydrobenzo[b][1,4,7,10]tetraoxacyclododecine	14174-08-4	97%	10g	$415
eNovation Chemicals LLC	D761261-1g	1,4,7,10-Benzotetraoxacyclododecin, 2,3,5,6,8,9-hexahydro-	14174-08-4	98.0%	1g	$185	2022-09-08
TRC	H290903-50mg	2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine	14174-08-4		50mg	$ 50.00	2022-06-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS3352-250mg	2,3,5,6,8,9-hexahydro-1,4,7,10-benzotetraoxacyclododecine	14174-08-4	95%	250mg	￥125.0

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Synthesis

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Suppliers

Hubei Baidu Chemistry Co.,Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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Shanghai Acmec Biochemical Co.,Ltd

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Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Related Literature

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Lei Liu,Xiaojun Wang,Quan Zhang,Qiaowei Li,Yanli Zhao CrystEngComm 2013 15 841

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Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:14174-08-4)BENZO-12-CROWN-4

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:14174-08-4)2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine

Purity:99%/99%

Quantity:5g/10g

Price($):220.0/423.0

Cas no 14174-08-4 (2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine)

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Security Information

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Price

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Synthesis

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Suppliers

2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine Related Literature

Related Categories

14174-08-4 (2,3,5,6,8,9-Hexahydro-1,4,7,10-benzotetraoxacyclododecine) Related Products